(3-Propan-2-ylimidazol-4-yl)methanamine;dihydrochloride

• IUPAC Name: (3-propan-2-ylimidazol-4-yl)methanamine;dihydrochloride
• InChI: InChI=1S/C7H13N3.2ClH/c1-6(2)10-5-9-4-7(10)3-8;;/h4-6H,3,8H2,1-2H3;2*1H
• InChI Key: ZZGXTSDVEJASJT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=NC=C1CN.Cl.Cl
• Molecular Formula: C7H15Cl2N3
• Molecular Weight: 212.12 g/mol

Description

(3-Propan-2-ylimidazol-4-yl)methanamine;dihydrochloride, also known as PIM, is a chemical compound that has been widely studied for its potential applications in scientific research. PIM is a derivative of imidazole, a heterocyclic organic compound that contains a five-membered ring with two nitrogen atoms. In

Scientific Research Applications

Catalysis and Synthesis

• Complexes derived from 2-(Aminomethyl)Benzimidazole, including [1-(1H-benzimidazol-2-yl)-N-(propan-2-ylidene)methanamine-κ2,N2,N3]dichloridozinc(II), have been synthesized and characterized for their unique structural and vibrational properties. These complexes show potential in catalytic applications due to their stabilized chelate structures and specific geometric conformations (Patricio-Rangel et al., 2019).
• Diiron(III) complexes of tridentate 3N ligands, including (1-methyl-1H-imidazol-2-yl)-N-(pyridin-2-ylmethyl)methanamine, have been studied as functional models for methane monooxygenases. These complexes demonstrated effectiveness in the selective hydroxylation of alkanes, highlighting their potential in the field of catalytic organic transformations (Sankaralingam & Palaniandavar, 2014).

Organic Chemistry

• The reaction of 1-phenyl-1,2-propanedione with 1,1-disubstituted guanidines yielded 2-(disubstituted amino)-4-hydroxy-4-methyl-4H-imidazoles, demonstrating a novel method for the synthesis of phenylimidazoles. This method can be useful in the synthesis of various imidazole derivatives for research and industrial applications (Nishimura et al., 1975).
• Amino acid compounds, including 1-(1H-benzo[d]imidazole-2-yl)-N-((furan-2-yl)methylene)methanamine, have been explored as eco-friendly corrosion inhibitors for N80 steel in HCl solution. Their synthesis, characterization, and applications in corrosion inhibition demonstrate the potential of these compounds in materials science (Yadav, Sarkar, & Purkait, 2015).

Material Science and Corrosion Inhibition

• The development of novel oxadiazole derivatives from benzimidazole, including N-(1H-benzo[d]imidazol-2-yl)methyl-5-[(hetero)aryl-1,3,4-oxadiazol-2yl]methanamine, highlights the synthesis and potential applications of these compounds in material science and corrosion protection (Vishwanathan & Gurupadayya, 2014).